Cas no 2228160-73-2 (tert-butyl 7-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)

• Product Name: tert-butyl 7-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• CAS No: 2228160-73-2
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5164691
• PubChem ID: 137963725
• Update Time: 2025-05-21

tert-butyl 7-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(aminomethyl)-2,3-dihydrobenzo[b][1,4]oxazine-4-carboxylate
• tert-butyl 7-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(17)16-6-7-18-12-8-10(9-15)4-5-11(12)16/h4-5,8H,6-7,9,15H2,1-3H3
• InChI Key： SQKJGTJHQQGHHX-UHFFFAOYSA-N
• SMILES： O1C2=CC(CN)=CC=C2N(C(OC(C)(C)C)=O)CC1

Additional information on tert-butyl 7-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

Comprehensive Overview of tert-butyl 7-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 2228160-73-2)

The compound tert-butyl 7-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 2228160-73-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This benzoxazine derivative is characterized by its unique structural features, including a tert-butyl ester group and an aminomethyl substituent, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a versatile intermediate for synthesizing bioactive compounds targeting neurological and cardiovascular diseases.

In recent years, the demand for tert-butyl 7-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate has surged due to its relevance in designing novel small-molecule inhibitors and modulators. Its CAS No. 2228160-73-2 is frequently searched in academic databases and chemical catalogs, reflecting its importance in cutting-edge research. The compound's benzoxazine core is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and neuroprotective properties. This makes it a hot topic in discussions about drug repurposing and precision medicine.

From a synthetic perspective, tert-butyl 7-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate offers excellent opportunities for structure-activity relationship (SAR) studies. Its aminomethyl group allows for further functionalization, enabling researchers to explore diverse pharmacological profiles. The tert-butyl moiety, on the other hand, enhances the compound's stability and solubility, which are critical factors in preclinical development. These attributes align with the growing interest in bioavailability optimization and drug delivery systems, which are frequently discussed in pharmaceutical forums.

The versatility of CAS No. 2228160-73-2 extends to its potential applications in central nervous system (CNS) therapeutics. With the rising prevalence of neurodegenerative disorders such as Alzheimer's and Parkinson's disease, researchers are actively investigating benzoxazine-based compounds for their ability to cross the blood-brain barrier (BBB). This has led to increased searches for terms like "neuroprotective agents" and "CNS drug candidates," highlighting the compound's relevance in addressing unmet medical needs.

Another area where tert-butyl 7-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate shows promise is in the development of anticancer therapies. Its structural motifs are being explored for their potential to inhibit key enzymes involved in tumor progression. This aligns with the current focus on targeted cancer therapies and kinase inhibitors, which dominate discussions in oncology research. The compound's CAS No. 2228160-73-2 is often referenced in patents and scientific publications related to these areas.

In conclusion, tert-butyl 7-(aminomethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 2228160-73-2) represents a valuable building block in modern drug discovery. Its multifaceted applications, from neurological disorders to oncology, make it a compound of enduring interest. As the pharmaceutical industry continues to evolve, this benzoxazine derivative is poised to play a pivotal role in the development of next-generation therapeutics.